Cas no 1209715-33-2 (Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate)

• Product Name: Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate
• CAS No: 1209715-33-2
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 6195401
• PubChem ID: 45794412
• Update Time: 2025-06-08

Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26685159
• methyl 2-[4-[2-[(1-cyanocyclohexyl)amino]-2-oxoethoxy]phenyl]acetate
• methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate
• Z51275238
• 1209715-33-2
• AKOS034420410
• Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate

• Inchi： 1S/C18H22N2O4/c1-23-17(22)11-14-5-7-15(8-6-14)24-12-16(21)20-18(13-19)9-3-2-4-10-18/h5-8H,2-4,9-12H2,1H3,(H,20,21)
• InChI Key： XDTMPIWFECNYLN-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(CC(=O)OC)=CC=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.4Ų

Additional information on Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate

Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate and Its Significance in Modern Chemical Biology

Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate, a compound with the CAS number 1209715-33-2, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This compound, characterized by its complex structural framework, has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The molecular architecture of Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

The presence of a carbamate moiety linked to a phenolic group via a methoxy bridge is particularly noteworthy. This structural motif is often associated with enhanced binding affinity and selectivity, which are critical factors in drug design. The 1-cyanocyclohexyl side chain further adds to the complexity of the molecule, potentially influencing its solubility, metabolic stability, and interaction with biological targets. Such features make this compound a promising candidate for further exploration in medicinal chemistry.

In the realm of contemporary chemical biology, the synthesis and characterization of such intricate molecules have opened new avenues for therapeutic intervention. Recent studies have highlighted the importance of rational drug design, where computational modeling and high-throughput screening play pivotal roles. The compound Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate exemplifies this approach, as its structural features are tailored to interact with specific biological pathways.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous cellular processes, and their inhibition or activation can have profound effects on physiological functions. The carbamate group in Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate is particularly well-suited for interacting with the active sites of enzymes, potentially leading to the development of novel inhibitors with therapeutic benefits. For instance, studies have suggested that similar structural motifs may be effective in targeting kinases and other signaling molecules involved in diseases such as cancer and inflammation.

The phenolic moiety linked to the carbamate group also contributes to the compound's biological activity. Phenols are known for their antioxidant properties and their ability to engage in hydrogen bonding interactions, which are crucial for drug-receptor binding. The methoxy group further enhances these interactions by providing an additional site for hydrogen bonding and by influencing the electronic properties of the molecule. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex molecules like Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have made it possible to construct intricate molecular frameworks with high precision. These methods not only facilitate the synthesis of novel compounds but also allow for fine-tuning of their properties to optimize biological activity.

The pharmacological potential of this compound has been explored through both computational studies and experimental investigations. Computational modeling has been instrumental in predicting how Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate might interact with biological targets at the molecular level. These simulations have provided valuable insights into the binding modes of the compound and have helped identify key residues involved in drug-receptor interactions.

In parallel, experimental studies have validated these computational findings by evaluating the biological activity of Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate in vitro and in vivo. Initial results have shown promising effects on various disease models, including those related to cancer and neurodegenerative disorders. These findings underscore the importance of interdisciplinary approaches in drug discovery, where synthetic chemists, biologists, and computational scientists collaborate to develop novel therapeutic agents.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. The compound Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate, with its unique structural features and promising biological activities, represents an exciting prospect for future therapeutic applications. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play a significant role in shaping the next generation of pharmaceuticals.

In conclusion, Methyl 2-(4-{[(1-cyanocyclohexyl)carbamoyl]methoxy}phenyl)acetate (CAS no: 1209715-33-2) stands as a testament to the power of modern chemical biology. Its intricate structure and multifaceted functional groups make it a compelling candidate for drug discovery efforts aimed at addressing some of today's most pressing medical challenges. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to advancements that improve human health and well-being.